Cas no 915920-54-6 (3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde)

• Product Name: 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde
• CAS No: 915920-54-6
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• CID: 5049958
• Update Time: 2025-06-11

3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-methyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride
• 3-(3-(3-Methylpiperidin-1-yl)propoxy)benzaldehyde hydrochloride
• 3-[3-(3-Methyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride, AldrichCPR
• 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde

• Inchi： 1S/C16H23NO2.ClH/c1-14-5-3-8-17(12-14)9-4-10-19-16-7-2-6-15(11-16)13-18;/h2,6-7,11,13-14H,3-5,8-10,12H2,1H3;1H
• InChI Key： KAWDOUATCBJEHW-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=O)C=1)CCCN1CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 270
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde

Introduction to 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde (CAS No. 915920-54-6) and Its Emerging Applications in Chemical Biology

3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde, identified by the chemical identifier CAS No. 915920-54-6, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This benzaldehyde derivative features a propoxy side chain linked to a piperidine ring, which is further substituted with a methyl group at the 3-position of the piperidine nitrogen. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The benzaldehyde moiety is a well-known pharmacophore in medicinal chemistry, often employed in the synthesis of bioactive molecules due to its ability to participate in hydrogen bonding interactions and form stable complexes with biological targets. In particular, aldehydes have been extensively studied for their reactivity in condensation reactions, such as Schiff base formation, which can yield heterocyclic compounds with enhanced pharmacological properties. The presence of the propoxybenzyl group in 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde introduces additional hydrophobicity and steric bulk, which can modulate binding affinity and selectivity when interacting with biological macromolecules.

The piperidine ring is another critical structural feature that contributes to the compound's potential utility. Piperidine derivatives are ubiquitous in drug discovery, owing to their favorable pharmacokinetic profiles and ability to occupy specific binding pockets in enzymes and receptors. The methyl-substituted piperidine moiety in this compound may enhance solubility while simultaneously influencing conformational flexibility, thereby allowing for optimal interactions with biological targets. Recent studies have highlighted the role of piperidine-based scaffolds in the development of antiviral, anticancer, and central nervous system (CNS) drugs, underscoring their therapeutic relevance.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde. These methodologies enable researchers to predict potential interactions between this compound and target proteins with high precision, thereby accelerating the drug discovery process. For instance, molecular docking studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and proteases implicated in inflammatory and oncogenic pathways. Such findings align with emerging research trends that emphasize the importance of multitarget engagement in therapeutic intervention.

In vitro investigations have begun to unravel the mechanistic basis of 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde's biological effects. Preliminary data indicate that this compound may modulate signaling pathways by interacting with specific enzymes or receptors. The propoxy group could serve as a hinge-binding element, while the benzaldehyde moiety might engage in hydrogen bonding or π-stacking interactions with aromatic residues in the target protein. Additionally, the methyl-substituted piperidine could influence binding orientation through steric effects or by participating in hydrophobic interactions.

The potential therapeutic applications of 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde are broad and multifaceted. Given its structural similarities to known bioactive molecules, it may serve as a lead compound for further derivatization using structure-based drug design principles. For example, modifications to the propoxy side chain could alter metabolic stability or binding affinity, while alterations to the piperidine ring might enhance CNS penetration or reduce off-target effects.

Emerging research also suggests that this compound could exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines or enzymes. The benzaldehyde moiety has been reported to interact with reactive oxygen species (ROS), potentially mitigating oxidative stress-mediated pathologies. Furthermore, the piperidine scaffold is known to enhance blood-brain barrier penetration, making this molecule a promising candidate for treating neurological disorders such as Alzheimer's disease or Parkinson's disease.

The synthesis of 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde presents an interesting challenge due to its complex architecture. Traditional synthetic routes may involve multi-step sequences involving alkylation, condensation, and functional group transformations. However, advances in synthetic methodology have enabled more efficient protocols for constructing such heterocyclic compounds. For instance, transition-metal-catalyzed cross-coupling reactions could streamline the introduction of both propoxy and piperidine moieties onto the benzaldehyde core.

The pharmacokinetic profile of CAS No. 915920-54-6 is another critical consideration for its potential clinical translation. In vitro studies assessing absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) parameters will be essential to evaluate its suitability for further development. Factors such as solubility, permeability across biological membranes, and metabolic stability will determine whether this compound can progress into preclinical testing.

Future directions for research on 3-3-(3-Methyl-1-piperidinyl)propoxybenzaldehyde should focus on elucidating its detailed mechanism of action through both computational modeling and experimental validation. High-resolution structures of protein-ligand complexes would provide insights into how this molecule interacts with its targets at an atomic level. Additionally, exploring analogs derived from this scaffold could reveal structure-activity relationships (SARs) that guide optimization efforts toward higher efficacy and selectivity.

The integration of machine learning algorithms into drug discovery pipelines has opened new avenues for accelerating research on compounds like CAS No. 915920-54-6. Predictive models can identify promising derivatives based on existing data sets while minimizing experimental costs associated with hit identification programs. Such approaches are particularly valuable when dealing with complex molecules where traditional screening methods may be inefficient.

In conclusion,CAS No 915920-54-6, corresponding to 3-strong>strong>strongem>>>>>>> propoxybenzaldehyde, represents a structurally fascinating compound with significant potential in chemical biology and pharmaceutical development.
The unique combination
of functional groups—including
the benzaldehyde core,
the propoxy side chain,
and
the methyl-substituted
piperidine ringdistinct
chemical
properties
and
biological activities.

Further research is warranted
to fully explore its therapeutic
applications
and optimize its
pharmacological profile.
By leveraging advances
in synthetic chemistry,
computational biology,
and high-throughput screening,
this compound holds promise
for addressing unmet medical needs.
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